Cas no 202831-64-9 (9H-Fluoren-2-amine, 7-bromo-9,9-diethyl-N,N-diphenyl-)

9H-Fluoren-2-amine, 7-bromo-9,9-diethyl-N,N-diphenyl- structure
202831-64-9 structure
Product Name:9H-Fluoren-2-amine, 7-bromo-9,9-diethyl-N,N-diphenyl-
CAS No:202831-64-9
MF:C29H26BrN
MW:468.427446842194
CID:1395871
PubChem ID:18694816
Update Time:2025-04-20

9H-Fluoren-2-amine, 7-bromo-9,9-diethyl-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-2-amine, 7-bromo-9,9-diethyl-N,N-diphenyl-
    • 7-bromo-9,9-diethyl-n,n-diphenyl-9h-fluoren-2-amine
    • 9,9-diethyl-N,N-diphenyl-7-bromo-2-fluoreneamine
    • SCHEMBL1452454
    • XDPFWKUUFXZLMK-UHFFFAOYSA-N
    • 202831-64-9
    • Inchi: 1S/C29H26BrN/c1-3-29(4-2)27-19-21(30)15-17-25(27)26-18-16-24(20-28(26)29)31(22-11-7-5-8-12-22)23-13-9-6-10-14-23/h5-20H,3-4H2,1-2H3
    • InChI Key: XDPFWKUUFXZLMK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C3C=CC(=CC=3C(CC)(CC)C=2C=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 467.12498
  • Monoisotopic Mass: 467.12486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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